Cas no 2649085-06-1 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2649085-06-1
• MF: C₉H₉ClN₂O₄S₂
• MW: 308.761758565903
• CID: 5237406
• PubChem ID: 165950920
• Update Time: 2025-07-10

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• (1,3-benzoxazol-2-yl)[(chlorosulfonyl)imino]ethyl-lambda6-sulfanone
• 2649085-06-1
• EN300-314943
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H9ClN2O4S2/c1-2-17(13,12-18(10,14)15)9-11-7-5-3-4-6-8(7)16-9/h3-6H,2H2,1H3
• InChI Key： OBPCOPSRHFMWII-UHFFFAOYSA-N
• SMILES： ClS(N=S(C1=NC2C=CC=CC=2O1)(CC)=O)(=O)=O

Computed Properties

• Exact Mass: 307.9692268g/mol
• Monoisotopic Mass: 307.9692268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1?+-.0.1 g/cm3(Predicted)
• Boiling Point: 473.5±28.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Chemical Compound 2649085-06-1 and INDEX NAME NOT YET ASSIGNED

The chemical compound with the identifier 2649085-06-1 has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, currently referred to as INDEX NAME NOT YET ASSIGNED, is under investigation for its potential therapeutic applications. Preliminary studies suggest that it may exhibit unique biochemical properties, making it a promising candidate for further development in targeted drug therapies.

Recent research efforts have focused on elucidating the molecular structure and mechanism of action of 2649085-06-1. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its chemical properties. Additionally, in vitro and in vivo studies have been conducted to evaluate its efficacy and safety profile. Early results indicate that this compound interacts with specific biological targets, potentially modulating pathways involved in disease progression.

One of the key challenges in the development of INDEX NAME NOT YET ASSIGNED is optimizing its pharmacokinetic and pharmacodynamic properties. Researchers are exploring various formulation strategies to enhance its bioavailability and reduce potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

The potential therapeutic applications of 2649085-06-1 span a wide range of diseases, including oncology, neurodegenerative disorders, and infectious diseases. Its unique mechanism of action sets it apart from existing treatments, offering new avenues for combination therapies and personalized medicine. However, further preclinical and clinical studies are required to fully understand its therapeutic potential and safety profile.

In conclusion, the compound 2649085-06-1, currently known as INDEX NAME NOT YET ASSIGNED, represents a promising area of research in the chemical biology and pharmaceutical fields. Its unique properties and potential therapeutic applications warrant continued investigation and development. As research progresses, this compound may pave the way for innovative treatments addressing unmet medical needs.